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Introduction

Bastnasite, a fluorocarbonate mineral, is a primary source of light rare earth elements
(LREES), including neodymium (Nd) and praseodymium (Pr).[1] These elements are critical
components in the production of the world's strongest permanent magnets, neodymium-iron-
boron (NdFeB) magnets. The exceptional magnetic properties of NdFeB magnets have made
them indispensable in a wide array of high-performance applications, from motors in electric
vehicles and generators in wind turbines to consumer electronics and medical devices.[2][3]
This document provides detailed application notes and experimental protocols for the
extraction of rare earth elements from bastnasite and their subsequent use in the fabrication of

high-performance magnets.

Data Presentation: Typical Magnetic Properties of
High-Performance NdFeB Magnets

The successful processing of bastnasite-derived rare earth oxides into NdFeB magnets aims
to achieve high-performance magnetic characteristics. The following table summarizes the
typical magnetic properties of various grades of sintered NdFeB magnets. The goal of the
described protocols is to produce Nd-Pr oxides that, when used in magnet manufacturing, can
achieve these performance levels.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1170425?utm_src=pdf-interest
https://www.benchchem.com/product/b1170425?utm_src=pdf-body
https://newlandmagnetics.eu/sintered-ndfeb-magnets/nefeb-typical-magnetic-properties/
https://research.chalmers.se/en/publication/545582
https://discoveryalert.com.au/critical-mineral-supply-chains-saskatchewan-2025/
https://www.benchchem.com/product/b1170425?utm_src=pdf-body
https://www.benchchem.com/product/b1170425?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

- Maximum
. Intrinsic
Remanence Coercivity . Energy
Magnet Grade Coercivity
(Br) (Hcb) (Hci) Product
c
] (BH)max
Tesla (T) kA/m kA/m kJ/m3
N35 117-1.21 > 868 > 955 263 - 287
N42 1.30-1.32 > 955 =955 318 - 342
N52 1.44 -1.48 > 876 > 876 398 - 422
N42SH 1.28-1.32 =987 = 1592 318 - 342
N38EH 1.24-1.26 =923 =>1990 287 - 310

Note: The performance of magnets can be influenced by the addition of other elements like
dysprosium (Dy) and terbium (Tb) to improve thermal stability. The data presented here is
representative of high-quality commercial NdFeB magnets.

Experimental Protocols

The transformation of bastnasite ore into high-performance magnets is a multi-stage process
involving ore beneficiation, hydrometallurgical extraction and separation of rare earth elements,
and finally, powder metallurgy to produce the magnets.

Protocol 1: Extraction and Separation of Neodymium
and Praseodymium from Bastnhasite Concentrate

This protocol outlines the hydrometallurgical process to extract and separate Nd and Pr from a
bastnasite concentrate.

1. Calcination of Bastnasite Concentrate:

o Objective: To decompose the carbonate minerals and oxidize cerium to facilitate its
separation.

e Procedure:
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o Place the bastnasite concentrate (typically 60-70% rare earth oxide - REO) in a furnace.

[4]

o Heat the concentrate at a temperature between 600°C and 800°C for 1 to 3 hours.[5] This
process converts the rare earth fluorocarbonates into oxides.

2. Acid Leaching:

o Objective: To selectively dissolve the trivalent rare earth elements, leaving behind the less
soluble tetravalent cerium oxide.

e Procedure:
o Allow the calcined concentrate to cool.

o Leach the calcined material with a 1.5 mol/L sulfuric acid solution or a nitric acid solution.

[6]
o Maintain a solid-to-liquid ratio of 1:8 and a temperature of approximately 50°C.[6]
o Stir the mixture continuously for 2-4 hours.[6][7]

o Filter the slurry to separate the pregnant leach solution (PLS) containing the dissolved rare
earth elements from the solid residue, which is enriched in cerium oxide.

3. Solvent Extraction for Nd/Pr Separation:

o Objective: To separate neodymium and praseodymium from other rare earth elements in the
pregnant leach solution. This protocol utilizes the P507 extractant (2-ethylhexyl phosphonic
acid mono-2-ethylhexyl ester).

e Procedure:

o Organic Phase Preparation: Prepare a solution of 20-30% (v/v) P507 in a suitable organic
diluent such as kerosene.[8]

o pH Adjustment: Adjust the pH of the pregnant leach solution to a range of 2.0-4.0.[8] This
is a critical step for selective extraction.
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o Extraction:

» Mix the aqueous PLS with the organic phase at an organic-to-aqueous (O:A) phase
ratio of 1:1 to 3:1.[8]

» Agitate the mixture for 3-10 minutes to allow for the transfer of rare earth ions into the
organic phase.[8]

» Allow the phases to separate. The Nd and Pr will be preferentially loaded into the
organic phase.

o Scrubbing (Optional): To remove any co-extracted impurities, the loaded organic phase
can be scrubbed with a dilute acid solution.

o Stripping:

» Contact the loaded organic phase with a 3-6 mol/L hydrochloric acid (HCI) solution to
strip the Nd and Pr back into an aqueous phase.[8]

» This results in a purified and concentrated Nd-Pr chloride solution.
4. Precipitation and Calcination to Nd-Pr Oxide:
o Objective: To obtain high-purity mixed neodymium-praseodymium oxide (NdPrO).
e Procedure:
o Precipitate the rare earths from the purified chloride solution by adding oxalic acid.
o Filter and wash the rare earth oxalate precipitate.

o Calcine the oxalate precipitate in a furnace at approximately 800-900°C to convert it into
Nd-Pr oxide.

Protocol 2: Fabrication of Sintered NdFeB Magnets from
Bastnasite-Derived Nd-Pr Oxide
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This protocol describes the powder metallurgy process to produce high-performance sintered
NdFeB magnets.

1. Alloy Production:

e Objective: To produce an Nd-Fe-B alloy with the desired composition.

e Procedure:

o Mix the bastnasite-derived Nd-Pr oxide with iron, ferroboron, and any other desired
alloying elements (e.qg., dysprosium, terbium for high-temperature applications).

o Perform a calciothermic reduction-diffusion process or an electrolytic process to reduce
the rare earth oxides to their metallic form and create the alloy.

o The alloy is typically produced in the form of thin strips or flakes through a strip casting
method.

2. Powder Preparation:

e Objective: To produce a fine powder of the Nd-Fe-B alloy.

e Procedure:

o Hydrogen Decrepitation: Expose the alloy to hydrogen gas, which causes it to become
brittle and break apart into a coarse powder.

o Jet Milling: Further reduce the particle size of the powder to a fine, single-crystal size
(typically 3-5 micrometers) in an inert gas atmosphere (e.g., nitrogen or argon) to prevent
oxidation.

3. Pressing and Alignment:

» Objective: To compact the powder into the desired shape and align the magnetic domains.

e Procedure:

o Place the fine powder into a mold.
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o Apply a strong external magnetic field to align the easy-axis of magnetization of the
powder particles.

o While the magnetic field is applied, press the powder into a dense green compact.
Isostatic pressing is often used to achieve uniform density.

. Sintering and Heat Treatment:

Objective: To densify the compact and develop the final microstructure and magnetic
properties.

Procedure:

o Sinter the green compact in a vacuum or inert atmosphere at a temperature of around
1000-1100°C. This fuses the powder particles together.

o Follow the sintering with a post-sintering heat treatment (aging) at a lower temperature
(around 500-600°C) to optimize the microstructure and enhance the coercivity.

. Machining and Coating:
Objective: To achieve the final dimensions and protect the magnet from corrosion.
Procedure:
o Machine the sintered magnet to the final desired shape and dimensions.

o Apply a protective coating, such as nickel-copper-nickel or epoxy, as NdFeB magnets are
prone to corrosion.[9]

. Magnetization:
Objective: To magnetize the finished magnet.
Procedure:

o Place the magnet in a magnetizing fixture.
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o Apply a very strong external magnetic field to fully magnetize the material.

Visualizations

Experimental Workflow for Nd-Pr Oxide Production from
Bastnasite

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1170425?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Beneficiation

Bastnasite Ore

}

Froth Flotation

)

Bastnasite Concentrate
(~60-70% REO)

Hydrometallurgy

Calcination
(600-800°C)

}

Acid Leaching
(H2S04 or HNO3)

Pregnant Leach Solution
y

Solvent Extraction
(e.g., P507)

l Loaded Organic

Stripping
(HCD

%Ariﬁed Nd-Pr Solution

Precipitation
(Oxalic Acid)

|

Final Calcination
(800-900°C)

}

High-Purity
Nd-Pr Oxide

Click to download full resolution via product page

Caption: Workflow for producing Nd-Pr oxide from bastnasite.
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Production Process of Sintered NdFeB Magnets

Bastnasite-Derived
Nd-Pr Oxide

Alloy Production
(Reduction & Melting)

Powder Preparation
(Hydrogen Decrepitation & Jet Milling)

Pressing & Magnetic Alignment

Sintering & Heat Treatment

Machining & Coating

Magnetization

High-Performance
NdFeB Magnet

Click to download full resolution via product page

Caption: Process for fabricating sintered NdFeB magnets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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